![molecular formula C13H16FNO2 B6278859 1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one CAS No. 1019621-94-3](/img/no-structure.png)
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one
Overview
Description
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one is a chemical compound with the molecular formula C13H16FNO2 and a molecular weight of 237.27 . It is used in various scientific research and has been found in various technical documents and peer-reviewed papers .
Molecular Structure Analysis
The InChI code for a similar compound, 1-[2-amino-5-(4-hydroxy-1-piperidinyl)phenyl]ethanone, is 1S/C13H18N2O2/c1-9(16)12-8-10(2-3-13(12)14)15-6-4-11(17)5-7-15/h2-3,8,11,17H,4-7,14H2,1H3 . This provides some insight into the structure of 1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one, as the two compounds are structurally similar.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one involves the conversion of 5-fluoro-2-(4-hydroxypiperidin-1-yl)benzoic acid to the corresponding acid chloride, which is then reacted with ethanone to yield the final product.", "Starting Materials": [ "5-fluoro-2-(4-hydroxypiperidin-1-yl)benzoic acid", "Thionyl chloride", "Ethanone", "Triethylamine", "Diethyl ether", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Dissolve 5-fluoro-2-(4-hydroxypiperidin-1-yl)benzoic acid in dry diethyl ether.", "Step 2: Add thionyl chloride dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring for 2 hours at room temperature.", "Step 4: Evaporate the solvent under reduced pressure to obtain the acid chloride.", "Step 5: Dissolve the acid chloride in dry diethyl ether.", "Step 6: Add triethylamine dropwise to the solution while stirring at room temperature.", "Step 7: Add ethanone to the solution and continue stirring for 2 hours at room temperature.", "Step 8: Add a saturated solution of sodium bicarbonate to the reaction mixture and stir for 10 minutes.", "Step 9: Separate the organic layer and wash with water.", "Step 10: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the final product." ] } | |
CAS RN |
1019621-94-3 |
Product Name |
1-[5-fluoro-2-(4-hydroxypiperidin-1-yl)phenyl]ethan-1-one |
Molecular Formula |
C13H16FNO2 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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